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Compound of Interest

Compound Name: 2-(2-(Allyloxy)ethoxy)ethanol

Cat. No.: B084680 Get Quote

For Immediate Release

Langen, Germany – December 30, 2025 – This technical guide provides a comprehensive

overview of the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals for 2-(2-(Allyloxy)ethoxy)ethanol (CAS: 15075-50-0). This document is intended

for researchers, scientists, and professionals in drug development and chemical safety.

GHS Hazard Classification
Based on available data, 2-(2-(Allyloxy)ethoxy)ethanol is classified under the GHS

framework. The primary hazard identified is serious eye irritation.

Summary of Classification
The aggregated GHS information from notifications to the ECHA C&L Inventory provides a

harmonized classification for 2-(2-(Allyloxy)ethoxy)ethanol.[1][2]

Table 1: GHS Classification of 2-(2-(Allyloxy)ethoxy)ethanol

Hazard Class Hazard Category Hazard Statement

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation
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Source: ECHA C&L Inventory[1][2]

GHS Label Elements
The following label elements are associated with the GHS classification of this substance:

Pictogram:

alt text

Signal Word: Warning

Hazard Statement: H319 - Causes serious eye irritation.[1][2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

Toxicological Data Summary
Detailed experimental data for 2-(2-(Allyloxy)ethoxy)ethanol is not readily available in the

public domain. The GHS classification is based on notifications from companies to the ECHA

C&L Inventory. For related glycol ethers, a range of toxicological effects have been observed,

but direct read-across for specific endpoints requires careful consideration of chemical

structure and reactivity.

Eye Irritation
The classification of 2-(2-(Allyloxy)ethoxy)ethanol as a serious eye irritant (Category 2A)

indicates that it can cause significant, but reversible, eye irritation upon contact.[1][2] This

classification is typically based on results from in vivo studies, such as the Draize rabbit eye

test (OECD TG 405), or validated in vitro alternatives. While specific study results for this
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chemical were not located, the classification implies that exposure would likely lead to redness,

swelling, and other signs of irritation that persist for more than 24 hours.

Skin Irritation
No harmonized GHS classification for skin irritation is available for 2-(2-
(Allyloxy)ethoxy)ethanol. A study conducted according to OECD Guideline 404 on a similar

substance reported no dermal reaction in rabbits, leading to a classification of 'non-irritant'.[1]

However, without specific data for 2-(2-(Allyloxy)ethoxy)ethanol, a definitive conclusion on its

skin irritation potential cannot be made.

Acute Toxicity
Quantitative data on the acute oral, dermal, or inhalation toxicity of 2-(2-
(Allyloxy)ethoxy)ethanol is limited. For some glycol ethers, acute exposure to high levels has

been associated with effects such as narcosis, pulmonary edema, and damage to the liver and

kidneys.[3] One acute oral toxicity study on a related compound reported a low order of toxicity

with a median lethal dose (LD50) greater than 5000 mg/kg in rats.[4]

Skin Sensitization
There is no available data to classify 2-(2-(Allyloxy)ethoxy)ethanol as a skin sensitizer.

Genotoxicity
No data on the genotoxic potential of 2-(2-(Allyloxy)ethoxy)ethanol was identified.

Carcinogenicity
There is no information available on the carcinogenic potential of 2-(2-
(Allyloxy)ethoxy)ethanol.[3]

Experimental Protocols
Detailed experimental protocols for the studies that form the basis of the GHS classification for

2-(2-(Allyloxy)ethoxy)ethanol are not publicly available. However, standardized OECD Test

Guidelines are typically followed for regulatory purposes.
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General Workflow for GHS Hazard Classification
The process of classifying a chemical under GHS involves a systematic evaluation of available

data against established criteria.

Data Gathering

Hazard Evaluation

Classification & Labeling

Final Output

Literature Search

Acute Toxicity AssessmentGenotoxicity Assessment

Database Search (ECHA, PubChem)

Irritation/Corrosion Assessment Carcinogenicity Assessment

Internal Study Data

Sensitization Assessment

Comparison with GHS Criteria

Assign Hazard Class & Category

Select Label Elements

Safety Data Sheet (SDS) Product Label

Click to download full resolution via product page

Caption: General workflow for GHS hazard classification.
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Signaling Pathways
Currently, there is no publicly available information on the specific signaling pathways involved

in the toxicological effects of 2-(2-(Allyloxy)ethoxy)ethanol. For many irritants, the underlying

mechanism involves the activation of inflammatory pathways in the affected tissues.

Conclusion
The primary GHS hazard classification for 2-(2-(Allyloxy)ethoxy)ethanol is Serious Eye

Irritation Category 2A (H319).[1][2] This classification is based on notifications to the ECHA

C&L Inventory. A significant lack of publicly available, detailed experimental data for this

specific substance prevents a more in-depth analysis of other potential hazards. Professionals

handling this chemical should adhere to the safety precautions outlined in the safety data

sheet, with a particular focus on preventing eye contact. Further testing would be required to

fully characterize the toxicological profile of 2-(2-(Allyloxy)ethoxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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